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Compound of Interest

Compound Name: 2-Bromo-6-methylnicotinaldehyde

Cat. No.: B1284441 Get Quote

This document provides essential safety protocols and operational guidance for researchers,

scientists, and drug development professionals handling 2-Bromo-6-methylnicotinaldehyde
(CAS No. 853179-74-5). The following procedures are synthesized from best practices in

chemical safety and data on structurally similar compounds to ensure a high margin of safety in

the laboratory environment.

Hazard Analysis: Understanding the Compound
While a comprehensive, officially harmonized GHS classification for 2-Bromo-6-
methylnicotinaldehyde is not universally available, its structure—a brominated pyridine ring

with an aldehyde group—necessitates that it be handled with significant care. Data for closely

related isomers and the GHS07 pictogram suggest the compound should be treated as

potentially hazardous.[1][2]

The primary risks are associated with its potential to be an irritant and acutely toxic. The

presence of the bromine atom and the reactive aldehyde functional group indicates that the

substance may be harmful if it comes into contact with the skin, is ingested, or is inhaled.[3]

Based on analysis of similar compounds, the following hazards should be assumed[1][4]:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][4]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1284441?utm_src=pdf-interest
https://www.benchchem.com/product/b1284441?utm_src=pdf-body
https://www.benchchem.com/product/b1284441?utm_src=pdf-body
https://www.benchchem.com/product/b1284441?utm_src=pdf-body
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.synhet.com/products/CAS-853179-74-5
https://pdf.benchchem.com/8250/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][4]

Anticipated Hazard

Classification
GHS Pictogram Signal Word

Acute Toxicity (Oral, Dermal,

Inhalation); Skin Irritation; Eye

Irritation; Respiratory Irritation.

[1][4]

GHS07: Exclamation Mark[2] Warning

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered PPE strategy is mandatory to prevent exposure. The selection of specific

equipment is directly correlated to the anticipated hazards of irritation and toxicity.
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PPE Category Required Equipment & Rationale

Eye & Face Protection

Chemical safety goggles with side shields and a

face shield. Standard safety glasses are

insufficient. The aldehyde functional group

suggests a high potential for severe eye

irritation. Goggles provide a seal against vapors

and dust, while the face shield protects against

splashes during transfer or reaction quenching.

[3][5]

Hand Protection

Chemically resistant gloves (e.g., Nitrile or

Neoprene). Always check the manufacturer's

glove compatibility chart. Given the risk of skin

irritation and potential for absorption, gloves are

critical. For prolonged tasks or higher splash

risk, consider double-gloving.[3][6]

Body Protection

Flame-retardant laboratory coat and a

chemically resistant apron. The lab coat

provides a primary barrier. An apron should be

worn over the coat during weighing, transfers, or

any procedure with a heightened risk of

splashes.[3]

Respiratory Protection

Work exclusively within a certified chemical

fume hood. This is the most critical engineering

control to prevent inhalation of dust particles or

vapors, which may cause respiratory tract

irritation.[3][4] If work outside a hood is

unavoidable, a NIOSH-approved respirator with

an organic vapor cartridge is required, and

personnel must be enrolled in a respiratory

protection program.[4][7]

Operational Workflow: From Weighing to Reaction
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring

procedural integrity. This workflow is designed to be a self-validating system, where each step
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logically follows the last to maintain containment.

Workflow Diagram

Preparation Phase

Handling Phase (Inside Fume Hood)

Reaction & Cleanup

1. Prepare Fume Hood

2. Assemble Equipment

3. Don Full PPE

4. Weigh Compound

5. Transfer to Flask

6. Add Solvent

7. Conduct Reaction

8. Decontaminate Glassware

9. Segregate Waste

 

Waste Management Protocol

Waste Generated
(Solid, Rinsate, Spills)

Designated Halogenated
Waste Container

Collect all

Label Container:
'Hazardous Waste'

+ Chemical Name(s)

Securely close and

Store in Satellite
Accumulation Area

Move to

Arrange Pickup via
EHS Office

Schedule
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Caption: Protocol for the segregation and disposal of halogenated chemical waste.

Disposal Procedure
Segregation: Halogenated organic waste must be collected separately from non-halogenated

waste. [8][9]This includes the pure compound, any solutions, and all solvent rinses from

contaminated glassware.

Container: Use a designated, properly labeled, and leak-proof container for halogenated

waste. The container must be compatible with the chemical and kept closed except when

adding waste. [6][10]3. Labeling: The container must be clearly labeled with the words

"Hazardous Waste" and the full chemical names of all contents. [8]4. Disposal: Follow your

institution's specific procedures for hazardous waste disposal, which typically involves

arranging for pickup through the Environmental Health and Safety (EHS) office. [8]Do not

dispose of this chemical down the drain or by evaporation. [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1284441?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/8250/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.synhet.com/products/CAS-853179-74-5
https://pdf.benchchem.com/8250/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.fishersci.es/store/msds?partNumber=10234884&countryCode=ES&language=en
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1284441#personal-protective-equipment-for-handling-2-bromo-6-methylnicotinaldehyde
https://www.benchchem.com/product/b1284441#personal-protective-equipment-for-handling-2-bromo-6-methylnicotinaldehyde
https://www.benchchem.com/product/b1284441#personal-protective-equipment-for-handling-2-bromo-6-methylnicotinaldehyde
https://www.benchchem.com/product/b1284441#personal-protective-equipment-for-handling-2-bromo-6-methylnicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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